Cas no 62933-57-7 (Di-O-Acetylbiopterin)

• Product Name: Di-O-Acetylbiopterin
• CAS No: 62933-57-7
• MF: C₁₃H₁₅N₅O₅
• MW: 321.288702249527
• CID: 4654697
• Update Time: 2025-09-27

Di-O-Acetylbiopterin Chemical and Physical Properties

Names and Identifiers

• diacetylbiopterin
• BW6L9VS5A9
• 4(1H)-Pteridinone, 2-amino-6-((1R,2S)-1,2-bis(acetyloxy)propyl)-
• Di-O-Acetylbiopterin

• Inchi： 1S/C13H15N5O5/c1-5(22-6(2)19)10(23-7(3)20)8-4-15-11-9(16-8)12(21)18-13(14)17-11/h4-5,10H,1-3H3,(H3,14,15,17,18,21)/t5-,10-/m0/s1
• InChI Key： ZBYBSVILJUOUFR-RRAGMBSWSA-N
• SMILES： O(C(C)=O)[C@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](C)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 537
• XLogP3: -1.3
• Topological Polar Surface Area: 146